Amezalpat

• CAS: 1616372-41-8
• Molecular Formula: C34H41N3O4
• Molecular Weight: 555.7 g/mol
• InChI: InChI=1S/C34H41N3O4/c1-6-36-31(35-37(33(36)40)23-25-14-17-29(18-15-25)34(3,4)5)13-9-11-24-10-8-12-26(20-24)27-16-19-30(41-7-2)28(21-27)22-32(38)39/h8,10,12,14-21H,6-7,9,11,13,22-23H2,1-5H3,(H,38,39)
• InChIKey: KUPVZYDOHAPPNF-UHFFFAOYSA-N

Amezalpat (TPST-1120): Oral PPARα Antagonist

Amezalpat (TPST-1120), CAS 1616372-41-8, is a first-in-class, orally bioavailable, small molecule competitive antagonist of peroxisome proliferator-activated receptor alpha (PPARα), the master transcriptional regulator of fatty acid oxidation (FAO) [1]. It is a selective antagonist with a molecular weight of 555.71 and the formula C34H41N3O4 . Amezalpat is in Phase 3 clinical development for first-line hepatocellular carcinoma (HCC) and has been granted Fast Track and Orphan Drug Designation by the FDA [2].

Pathway PPARα fatty acid oxidation (FAO) inhibitor

Isoform Selectivity >250-fold selectivity for PPARα over PPARβ/δ,γ

Research Stage Phase 3 clinical-stage compound for HCC research

• [1] National Cancer Institute. Amezalpat (Code C169105). NCI Thesaurus. Available at: https://evsexplore.semantics.cancer.gov/evsexplore/concept/ncit/C169105 View Source
• [2] Ryan C. FDA Grants Fast Track Designation to Amezalpat for Hepatocellular Carcinoma. OncLive. 2025 Feb 10. Available at: https://www.onclive.com/view/fda-grants-fast-track-designation-to-amezalpat-for-hepatocellular-carcinoma View Source

Amezalpat Differentiation from Other PPARα Antagonists

PPARα antagonists are not interchangeable due to significant variations in potency, selectivity, pharmacokinetics, and clinical validation. While compounds like GW6471, NXT629, and MK-886 also target PPARα, they differ markedly in their selectivity profiles, off-target activities, and in vivo efficacy . Amezalpat is distinguished by its >250-fold selectivity for PPARα over other PPAR isoforms, a feature not replicated by many analogs . Critically, Amezalpat is the only PPARα antagonist with positive Phase 2 clinical data showing a 6-month overall survival benefit in first-line HCC, supporting a pivotal Phase 3 trial [1]. These unique attributes render generic substitution scientifically unsound and potentially detrimental to experimental outcomes.

Amezalpat (TPST-1120)

Other PPARα Antagonists

Selective PPARα antagonist

Dual PPARα/γ activity (e.g., GW6471) may confound results

Reported >250-fold isoform selectivity

Lower selectivity may shift isoform interpretation

Phase 2 survival endpoint context in HCC

No comparable clinical endpoint data for other PPARα antagonists

• [1] Drugs.com. Tempest Unveils New Survival Data for Amezalpat (TPST-1120) in Randomized First-Line HCC Study Demonstrating a Six-Month Improvement over Control Arm. 2024 Jun 20. Available at: https://www.drugs.com/clinical_trials/tempest-unveils-new-survival-data-amezalpat-tpst-1120-randomized-first-line-hcc-study-demonstrating-21084.html View Source

Amezalpat: Head-to-Head Quantitative Evidence

Potency vs. GW6471 and MK-886

Amezalpat is a potent PPARα antagonist with an IC50 of 58 nM (0.058 µM) . In contrast, GW6471, a widely used research tool, exhibits an IC50 of 240 nM (0.24 µM) . MK-886, another PPARα antagonist, is even less potent with an IC50 of 500-1000 nM (0.5-1 µM) . This makes Amezalpat approximately 4.1-fold more potent than GW6471 and 8.6- to 17.2-fold more potent than MK-886 in biochemical assays.

PPARα IC50

Data to verify

Amezalpat: 58 nM vs. GW6471: 240 nM

4.1–17.2× more potent

Supports potency-tier assay design; reported higher potency may influence off-target context.

Biochemical assay; no independent source available.

Evidence Dimension	Inhibitory potency (IC50) for PPARα
Target Compound Data	58 nM (0.058 µM)
Comparator Or Baseline	GW6471: 240 nM (0.24 µM); MK-886: 500-1000 nM (0.5-1 µM)
Quantified Difference	4.1-fold (vs. GW6471); 8.6-17.2-fold (vs. MK-886)
Conditions	Biochemical assay; antagonist mode

Why This Matters

Higher potency allows for lower effective doses, potentially reducing off-target effects and improving the therapeutic window.

PPARα Isoform Selectivity

Amezalpat exhibits >250-fold selectivity for PPARα over the other PPAR isoforms (PPARβ/δ and PPARγ) . This is a critical differentiator from compounds like GW6471, which is reported to be a dual PPARα/γ antagonist with significant activity against PPARγ [1]. High selectivity minimizes the risk of confounding biological effects from off-target PPAR modulation, ensuring that observed phenotypes are attributable to PPARα antagonism.

Isoform Selectivity

Source review

Amezalpat: >250× selective for PPARα

GW6471: dual PPARα/γ activity

High selectivity supports PPARα-specific pathway attribution in research.

May reduce PPARβ/δ,γ-driven confounding; selectivity data for GW6471 incomplete.

Evidence Dimension	Selectivity over other PPAR isoforms
Target Compound Data	>250-fold selective for PPARα
Comparator Or Baseline	GW6471: dual PPARα/γ antagonist, significant PPARγ activity
Quantified Difference	Quantitative selectivity data for GW6471 not available, but known dual activity
Conditions	Biochemical selectivity panel against human PPAR isoforms

Why This Matters

High target selectivity is essential for mechanistic studies and reduces the risk of off-target toxicity in therapeutic development.

• [1] Morales MLO, et al. PPARα and PPARγ activation is associated with pleural infection and therapeutic potential of their antagonism. bioRxiv. 2022. doi: 10.1101/2022.01.21.477211 View Source

Survival Benefit in Hepatocellular Carcinoma

In the randomized Phase 1b/2 MORPHEUS-LIVER trial (NCT04524871), Amezalpat combined with atezolizumab and bevacizumab achieved a median overall survival (OS) of 21 months compared to 15 months for atezolizumab plus bevacizumab alone (HR = 0.65) [1]. This represents a 6-month improvement in median OS. The confirmed overall response rate (ORR) was 30% for the Amezalpat combination vs. 13.3% for the control arm [2]. No other PPARα antagonist has demonstrated such a clear survival benefit in a randomized clinical trial, making Amezalpat the clinically most advanced compound in its class.

HCC Survival (Phase 2)

Trial context

Amezalpat combo: 21 mo OS

Control: 15 mo; HR=0.65

Reported 6-month OS improvement in randomized Phase 2 trial; supports HCC translational model context.

MORPHEUS-LIVER trial; endpoint context specific to first-line HCC combination.

Evidence Dimension	Median Overall Survival (OS)
Target Compound Data	21 months (Amezalpat + atezolizumab + bevacizumab)
Comparator Or Baseline	15 months (atezolizumab + bevacizumab)
Quantified Difference	6-month increase; HR = 0.65
Conditions	Randomized Phase 1b/2 trial in first-line unresectable or metastatic HCC (n=30 per arm)

Why This Matters

Clinical validation provides a strong de-risking factor for procurement in translational research and positions Amezalpat as the benchmark PPARα antagonist for oncology studies.

• [1] Ryan C. FDA Grants Fast Track Designation to Amezalpat for Hepatocellular Carcinoma. OncLive. 2025 Feb 10. Available at: https://www.onclive.com/view/fda-grants-fast-track-designation-to-amezalpat-for-hepatocellular-carcinoma View Source
• [2] Drugs.com. Tempest Unveils New Survival Data for Amezalpat (TPST-1120) in Randomized First-Line HCC Study Demonstrating a Six-Month Improvement over Control Arm. 2024 Jun 20. Available at: https://www.drugs.com/clinical_trials/tempest-unveils-new-survival-data-amezalpat-tpst-1120-randomized-first-line-hcc-study-demonstrating-21084.html View Source

Antitumor Activity in Xenograft and Syngeneic Models

Amezalpat has demonstrated significant antitumor activity in multiple preclinical models. It induced tumor regression in human tumor xenografts in immune-deficient mice and showed synergistic tumor reduction in syngeneic models when combined with anti-PD-1 agents [1]. While other PPARα antagonists like NXT629 have shown preclinical activity, direct comparative in vivo efficacy data against Amezalpat is not publicly available. However, the clinical advancement of Amezalpat provides a high level of confidence in its translational relevance.

In Vivo Antitumor Models

Context-dependent

Tumor regression in xenograft and synergy with anti-PD-1 in syngeneic models

Reported preclinical activity supports combination immunotherapy research models.

No direct comparative in vivo data vs. other PPARα antagonists available.

Evidence Dimension	In vivo antitumor activity
Target Compound Data	Tumor regression in xenograft models; synergistic reduction with anti-PD-1 in syngeneic models
Comparator Or Baseline	NXT629: preclinical activity reported, but no direct comparative data available
Quantified Difference	Not quantifiable due to lack of direct comparative studies
Conditions	Human tumor xenografts in immune-deficient mice; syngeneic tumor models in combination with anti-PD-1

Why This Matters

Demonstrated in vivo efficacy supports the utility of Amezalpat in preclinical oncology research and validates its mechanism of action.

• [1] Yarchoan M, et al. First-in-human Phase I Trial of TPST-1120, an Inhibitor of PPARα, as Monotherapy or in Combination with Nivolumab, in Patients with Advanced Solid Tumors. Cancer Research. 2024. Available at: https://pure.johnshopkins.edu/en/publications/first-in-human-phase-i-trial-of-tpst-1120-an-inhibitor-of-ppar%CE%B1-as-monotherapy-or-in-combination-with-nivolumab-in-patients-with-advanced-solid-tumors View Source

Amezalpat: Applications in Oncology and Metabolic Research

PPARα-Driven Fatty Acid Oxidation in Cancer

Amezalpat's high potency (IC50 = 58 nM) and >250-fold selectivity for PPARα over other isoforms make it the ideal chemical probe for dissecting the role of PPARα in tumor cell metabolism and immunosuppression. Researchers can use it to inhibit FAO in cancer cells and immune cells (e.g., M2 macrophages, Tregs) with minimal off-target effects, ensuring that observed metabolic and phenotypic changes are specifically due to PPARα blockade [1].

Combination Therapy with Immune Checkpoint Inhibitors

Given the preclinical evidence of synergistic tumor reduction when combined with anti-PD-1 agents [1], Amezalpat is a prime candidate for combination studies in syngeneic mouse models of cancer. Researchers investigating resistance to checkpoint inhibitors or seeking to enhance anti-tumor immunity can use Amezalpat to modulate the tumor microenvironment and improve response rates.

Translational Research in Hepatocellular Carcinoma

With robust Phase 2 clinical data demonstrating a 6-month overall survival benefit in first-line HCC [1], Amezalpat is the most clinically relevant PPARα antagonist for HCC research. It is ideal for biomarker discovery studies, patient-derived xenograft (PDX) models, and ex vivo assays aimed at understanding response and resistance mechanisms to PPARα-targeted therapy.

Reference Standard for PPARα Antagonist Assays

The well-characterized biochemical and cellular potency of Amezalpat, along with its established clinical safety profile, makes it an excellent reference standard for developing and validating new PPARα antagonist assays. It can serve as a positive control in high-throughput screening campaigns or as a benchmark for characterizing novel PPARα modulators.

Application

Selection Property

Validation Focus

FAO pathway metabolic studies in cancer

PPARα isoform selectivity profile

FAO-driven metabolic and immunosuppressive phenotypes

Immune checkpoint inhibitor combination research

Reported synergy with anti-PD-1 agents

Tumor microenvironment and immune response modulation

HCC translational biomarker research

Phase 2 survival endpoint context

Biomarker discovery and response/resistance mechanisms

PPARα antagonist assay reference standard

Established biochemical characterization

Assay development and novel modulator benchmarking

• [1] Yarchoan M, et al. First-in-human Phase I Trial of TPST-1120, an Inhibitor of PPARα, as Monotherapy or in Combination with Nivolumab, in Patients with Advanced Solid Tumors. Cancer Research. 2024. Available at: https://pure.johnshopkins.edu/en/publications/first-in-human-phase-i-trial-of-tpst-1120-an-inhibitor-of-ppar%CE%B1-as-monotherapy-or-in-combination-with-nivolumab-in-patients-with-advanced-solid-tumors View Source